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Compound of Interest

Compound Name: Isomaltotriose

Cat. No.: B7823216 Get Quote

Essential Safety and Handling Guide for
Isomaltotriose
This guide provides crucial safety and logistical information for the handling and disposal of

Isomaltotriose, a non-hazardous substance. Adherence to these protocols is essential for

maintaining personal safety, ensuring experimental integrity, and adhering to standard

laboratory practices.

Substance Identification and Properties
Isomaltotriose is a trisaccharide. According to its Safety Data Sheet (SDS), it is not classified

as a hazardous substance.[1][2][3] However, as with any chemical, proper handling is

necessary to prevent contamination and potential mild irritation.
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Property Value Reference

Chemical Formula C₁₈H₃₂O₁₆ [2]

Molecular Weight 504.44 g/mol

Appearance
White to off-white lyophilized

powder or crystal

Purity ≥97% or ≥98% (TLC)

CAS Number 3371-50-4

Storage Temperature

Store in a cool, well-ventilated

place. For stock solutions,

-80°C for 6 months or -20°C

for 1 month is recommended.

Personal Protective Equipment (PPE)
While Isomaltotriose is not considered hazardous, the use of standard laboratory PPE is

mandatory to protect against dust inhalation and to maintain the purity of the product.
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PPE Specification Rationale

Hand Protection Nitrile or latex gloves.

Prevents contamination of the

product and protects the user's

skin.

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from any

airborne dust particles.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area. A dust mask

(e.g., N95) is recommended

when handling larger

quantities or if dust is

generated.

Minimizes the inhalation of fine

powder. Respiratory protection

is necessary if dust formation

occurs.

Body Protection A standard laboratory coat.
Protects clothing and skin from

potential spills.

Operational Plan: Handling and Usage
The following step-by-step protocol ensures the safe and effective handling of Isomaltotriose
in a laboratory setting.

Workflow for Handling Isomaltotriose

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Clean Workspace Retrieve Isomaltotriose from StorageProceed to Handling Weigh Desired Amount Transfer to Vessel Dissolve in Appropriate Solvent Clean Equipment and WorkspaceExperiment Complete Dispose of Waste Doff PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of Isomaltotriose in a laboratory

environment.
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Experimental Protocols

1. Preparation:

Put on all required PPE as listed in the table above.

Ensure the weighing area and all equipment (spatulas, weigh boats, glassware) are clean

and dry to prevent contamination.

2. Weighing and Transfer:

Retrieve the Isomaltotriose container from its storage location.

Carefully open the container to minimize the generation of airborne dust.

Using a clean spatula, weigh the desired amount of Isomaltotriose into a weigh boat or

directly into the experimental vessel.

If dust is generated, ensure adequate ventilation or use a dust mask.

Securely close the Isomaltotriose container and return it to its proper storage condition.

3. Dissolution:

Transfer the weighed Isomaltotriose to the appropriate glassware.

Add the desired solvent (e.g., water) and mix gently until fully dissolved.

Disposal Plan
Even though Isomaltotriose is not classified as hazardous, all chemical waste should be

disposed of responsibly.

Waste Handling Workflow
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Unused Product

Non-Hazardous Solid Waste Container

Contaminated Materials
(Gloves, Weigh Boats, etc.) Aqueous Solutions

Non-Hazardous Liquid Waste Container

Dispose According to Institutional
and Local Regulations

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of Isomaltotriose and associated materials.

Disposal Protocols:

Solid Waste:

Unused or excess Isomaltotriose powder should be collected in a designated container

for non-hazardous solid chemical waste.

Contaminated disposables such as weigh boats, gloves, and paper towels should also be

placed in this container.

Liquid Waste:

Aqueous solutions of Isomaltotriose can typically be disposed of down the drain with

copious amounts of water, provided this is in accordance with your institution's and local

regulations. For other solvents, dispose of them in the appropriate non-hazardous liquid

waste container.

Final Disposal:

All waste must be disposed of in accordance with local, state, and federal environmental

regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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